Cas no 1368049-55-1 (3-Bromo-5-ethylthiophene-2-carboxylic acid)

3-Bromo-5-ethylthiophene-2-carboxylic acid is a brominated thiophene derivative featuring both an ethyl substituent and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety enhances reactivity for further cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other functionalized products. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound’s stability and compatibility with common synthetic methodologies further contribute to its utility in research and industrial settings.

3-Bromo-5-ethylthiophene-2-carboxylic acid structure

1368049-55-1 structure

Product name:3-Bromo-5-ethylthiophene-2-carboxylic acid

CAS No:1368049-55-1

MF:C₇H₇BrO₂S

MW:235.098280191422

CID:5692295

PubChem ID:82389559

3-Bromo-5-ethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-BROMO-5-ETHYLTHIOPHENE-2-CARBOXYLICACID
- 1368049-55-1
- EN300-1296350
- SCHEMBL22833101
- 3-BROMO-5-ETHYLTHIOPHENE-2-CARBOXYLIC ACID
- 2-Thiophenecarboxylic acid, 3-bromo-5-ethyl-
- 3-Bromo-5-ethylthiophene-2-carboxylic acid
- Inchi： 1S/C7H7BrO2S/c1-2-4-3-5(8)6(11-4)7(9)10/h3H,2H2,1H3,(H,9,10)
- InChI Key： HCJCGMNBHGXUNS-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)SC(=C1)CC

Computed Properties

Exact Mass: 233.93501g/mol
Monoisotopic Mass: 233.93501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5Å²
XLogP3: 3

Experimental Properties

Density: 1.673±0.06 g/cm3(Predicted)
Boiling Point: 329.7±42.0 °C(Predicted)
pka: 3.27±0.10(Predicted)

3-Bromo-5-ethylthiophene-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1296350-1.0g	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	1g	$0.0	2023-06-06
Enamine	EN300-1296350-500mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	500mg	$603.0	2023-09-30
Enamine	EN300-1296350-100mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	100mg	$553.0	2023-09-30
Enamine	EN300-1296350-1000mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	1000mg	$628.0	2023-09-30
Enamine	EN300-1296350-50mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	50mg	$528.0	2023-09-30
Enamine	EN300-1296350-250mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	250mg	$579.0	2023-09-30
Enamine	EN300-1296350-10000mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	10000mg	$2701.0	2023-09-30
Enamine	EN300-1296350-5000mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	5000mg	$1821.0	2023-09-30
Enamine	EN300-1296350-2500mg	3-bromo-5-ethylthiophene-2-carboxylic acid	1368049-55-1	2500mg	$1230.0	2023-09-30